Cas no 2137637-64-8 (3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)-)

• Product Name: 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)-
• CAS No: 2137637-64-8
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 5257182
• Update Time: 2025-05-24

3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)-

• Inchi： 1S/C11H13ClFNO/c12-9-3-1-2-8(10(9)13)11(7-15)4-5-14-6-11/h1-3,14-15H,4-7H2
• InChI Key： CCROCHQXGZZKMR-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(Cl)=C2F)(CO)C1

Additional information on 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)-

Comprehensive Overview of 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)- (CAS No. 2137637-64-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)- (CAS No. 2137637-64-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine core and substituted phenyl ring, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The presence of both chloro and fluoro substituents further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds in modern therapeutics has placed 3-Pyrrolidinemethanol derivatives at the forefront of innovation. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds in developing next-generation inhibitors and modulators. For instance, the compound’s potential role in central nervous system (CNS) drug development aligns with current industry focus areas like neurodegenerative diseases and mental health disorders. Its lipophilic properties and hydrogen-bonding capacity are frequently cited in literature as key factors for optimizing blood-brain barrier penetration.

From a synthetic perspective, CAS No. 2137637-64-8 exemplifies the convergence of green chemistry principles and high-yield methodologies. Laboratories worldwide are exploring catalytic systems to streamline its production while minimizing environmental impact—a topic gaining traction in sustainability-focused research. The compound’s chiral center also presents opportunities for asymmetric synthesis, addressing the pharmaceutical industry’s need for enantiomerically pure intermediates. These aspects resonate with frequent search queries such as "eco-friendly synthesis of fluorinated pyrrolidines" and "chiral building blocks for drug discovery."

Analytical characterization of 3-(3-chloro-2-fluorophenyl)-3-pyrrolidinemethanol typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. Such data is crucial for quality control in commercial applications, particularly when the compound serves as a precursor for biologically active molecules. The rise of machine learning in chemical analysis has further amplified interest in predictive modeling for its physicochemical properties—a hot topic in cheminformatics forums and patent literature.

Market analysts note increasing patent filings involving pyrrolidine-based scaffolds across therapeutic areas, reinforcing the commercial relevance of this chemical space. While not directly marketed as an end-product, CAS 2137637-64-8 frequently appears in innovation pipelines for kinase inhibitors and GPCR-targeted therapies. This aligns with trending searches on "privileged structures in medicinal chemistry" and "fluorine in drug design." The compound’s structural motif demonstrates how subtle modifications—like the ortho-fluorine substitution—can dramatically influence molecular interactions.

In material science applications, derivatives of 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)- have shown promise in liquid crystal formulations and polymeric materials. The electron-withdrawing effects of its substituents make it intriguing for organic electronic materials development, coinciding with industry interest in flexible electronics and optoelectronic devices. Such interdisciplinary potential makes it a recurring subject in cross-disciplinary research publications.

Regulatory considerations for handling this compound emphasize standard laboratory safety protocols, with particular attention to its halogenated structure. While not classified under restricted categories, proper fume hood usage and personal protective equipment (PPE) are recommended—topics frequently searched alongside "laboratory best practices for fluorinated compounds." The scientific community continues to investigate its structure-activity relationships (SAR) through systematic SAR studies, a methodology dominating contemporary pharmacological research publications.

As the pharmaceutical industry shifts toward fragment-based drug discovery, small molecules like 2137637-64-8 gain prominence as versatile chemical building blocks. Its balanced molecular weight and polar surface area comply with Lipinski’s rule of five parameters—a recurring theme in druglikeness discussions. This positions the compound as a strategic asset for hit-to-lead optimization campaigns, especially in small-molecule libraries for high-throughput screening.

The future trajectory of 3-Pyrrolidinemethanol, 3-(3-chloro-2-fluorophenyl)- research will likely intersect with cutting-edge domains like DNA-encoded libraries and covalent inhibitor design. With the fluorine pharmaceutical market projected to grow substantially, this compound’s structural features offer ample opportunities for intellectual property generation. Current literature gaps regarding its metabolic stability and in vivo pharmacokinetics present fertile ground for original research—addressing precisely the questions most searched by medicinal chemists and process development scientists today.